BENGHE Foundational & Exploratory

Check Availability & Pricing

The Solubility Profile of 2-Mercaptonicotinic
Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Mercaptonicotinic acid

Cat. No.: B183290

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the
solubility of 2-mercaptonicotinic acid in aqueous and organic media. The information
presented herein is compiled from publicly available chemical databases and safety data
sheets. It is intended to serve as a foundational resource for researchers and professionals
engaged in the study and application of this compound.

Core Concepts in Solubility

The solubility of a compound is a fundamental physicochemical property that significantly
influences its behavior in various scientific and pharmaceutical applications. For a molecule like
2-mercaptonicotinic acid, which possesses both a carboxylic acid and a thiol group, its
solubility is expected to be highly dependent on the pH of the agueous medium and the polarity
of the organic solvent. The protonation state of the carboxylic acid and thiol groups, as well as
the potential for hydrogen bonding, will be key determinants of its solubility characteristics.

Quantitative Solubility Data

The publicly available quantitative solubility data for 2-mercaptonicotinic acid is limited and
presents some conflicting information. The following tables summarize the available data.

Table 1: Aqueous Solubility of 2-Mercaptonicotinic Acid
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Solvent Temperature pH Solubility Data Source
Water Not Specified 7.4 >23.3 ug/mL PubChem[1]
Water Not Specified Not Specified Very soluble ChemicalBook[2]
Water Not Specified Not Specified Sparingly soluble  Guidechem]3]

Note on Discrepancies: There is a notable contradiction between the qualitative descriptors
"Very soluble" and "Sparingly soluble” found in different sources. The single quantitative data
point of ">23.3 pg/mL" suggests low solubility, which aligns more closely with "sparingly
soluble®.[1] This value was reported by the Burnham Center for Chemical Genomics and may
represent a result from a high-throughput screening assay rather than a thermodynamic
solubility limit. Further experimental validation is required to resolve these inconsistencies.

Table 2: Organic Solvent Solubility of 2-
Mercaptonicotinic Acid

Quantitative solubility data for 2-mercaptonicotinic acid in common organic solvents is not
readily available in the public domain. Safety Data Sheets and chemical supplier information
consistently report "No information available" or "N/A" for solubility in organic solvents.[4][5]

Experimental Protocols for Solubility Determination

While specific experimental protocols for determining the solubility of 2-mercaptonicotinic
acid are not published, a general methodology can be established based on standard
laboratory procedures for organic acids.

General Protocol for Qualitative and Semi-Quantitative
Solubility Determination

This protocol outlines a systematic approach to assess the solubility of 2-mercaptonicotinic
acid in various solvents.

Materials:

e 2-Mercaptonicotinic acid
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Deionized water

Ethanol (95% and absolute)

Methanol

Dimethyl sulfoxide (DMSO)

Acetone

5% (w/v) Sodium hydroxide (NaOH) solution
5% (w/v) Sodium bicarbonate (NaHCOs) solution
5% (v/v) Hydrochloric acid (HCI) solution
Test tubes

Vortex mixer

Analytical balance

pH meter or pH indicator strips

Procedure:

« Initial Solvent Screening (Qualitative): a. Weigh approximately 10 mg of 2-

mercaptonicotinic acid into a series of clean, dry test tubes. b. To each test tube, add 1 mL

of a different solvent (water, ethanol, methanol, DMSO, acetone). c. Vigorously agitate the

tubes using a vortex mixer for 1-2 minutes. d. Visually inspect for complete dissolution.

Classify as "soluble,” "partially soluble," or "insoluble."

Semi-Quantitative Aqueous Solubility: a. Accurately weigh a known amount of 2-

mercaptonicotinic acid (e.g., 50 mg) into a test

tube. b. Add the aqueous solvent (e.g.,

water) in small, measured increments (e.g., 0.1 mL). c. After each addition, vortex the

mixture until the solid is fully dissolved or it is clear that no more solid will dissolve. d. Record

the total volume of solvent required to dissolve the solid. Calculate the approximate solubility

in mg/mL.
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o Acid-Base Solubility Tests (Aqueous): a. For samples insoluble in water, test for solubility in
5% NaOH, 5% NaHCOs, and 5% HCI. b. Add 1 mL of the respective acidic or basic solution
to a test tube containing approximately 10 mg of 2-mercaptonicotinic acid. c. Vortex and
observe for dissolution. Solubility in NaOH or NaHCOs indicates acidic properties, while
solubility in HCI would suggest basic properties.

Expected Observations: As a carboxylic acid, 2-mercaptonicotinic acid is expected to be
more soluble in basic solutions (NaOH and NaHCO:s) due to the formation of the more polar
carboxylate salt.

Logical Workflow for Solubility Assessment

The following diagram illustrates a logical workflow for determining the solubility profile of an
organic compound like 2-mercaptonicotinic acid.
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Caption: A logical workflow for the systematic determination of the solubility of 2-
mercaptonicotinic acid.

Signaling Pathways and Experimental Workflows

A thorough review of the available literature and chemical databases did not yield specific
information regarding signaling pathways in which 2-mercaptonicotinic acid is directly
involved. Similarly, detailed experimental workflows for its use in complex biological or chemical
systems are not publicly documented. The primary context of available information is its
synthesis and basic chemical properties.

Conclusion

The solubility of 2-mercaptonicotinic acid is not yet well-characterized in the public domain.
There are conflicting qualitative reports on its aqueous solubility, and a significant lack of
guantitative data, particularly in organic solvents. The provided experimental protocol offers a
general framework for researchers to systematically determine the solubility profile of this
compound. Further empirical studies are necessary to establish a definitive and comprehensive
understanding of its solubility, which is crucial for its effective application in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Solubility Profile of 2-Mercaptonicotinic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183290#solubility-of-2-mercaptonicotinic-acid-in-
water-and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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